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Compound of Interest

Compound Name: Tetraethyltin

Cat. No.: B1219993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetraethyltin ((C₂H₅)₄Sn), an organotin compound, possesses a unique combination of

chemical and physical properties that have led to its application in diverse industrial and

research settings. This document provides an in-depth technical overview of tetraethyltin,

encompassing its molecular characteristics, synthesis, and analytical methodologies.

Furthermore, it explores its metabolic fate and toxicological profile, which are critical

considerations for its handling and potential therapeutic applications. The information is

presented to serve as a valuable resource for professionals in research, chemical synthesis,

and drug development.

Molecular and Physical Properties
Tetraethyltin is a colorless, flammable liquid with a distinctive odor. It is characterized by a

central tin atom covalently bonded to four ethyl groups. This structure imparts significant

lipophilicity, rendering it soluble in organic solvents and insoluble in water.[1] A summary of its

key quantitative properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₈H₂₀Sn [2]

Molecular Weight 234.95 g/mol [2][3][4][5][6][7]

Appearance Colorless liquid [5][8]

Density 1.187 g/cm³ [5][8]

Melting Point -112 °C [3][5][8]

Boiling Point 181 °C [3][5][8]

Flash Point 53 °C [5]

Solubility
Insoluble in water; Soluble in

diethyl ether
[1]

Synthesis of Tetraethyltin
The most common and well-documented laboratory synthesis of tetraethyltin involves the

reaction of a Grignard reagent, ethylmagnesium bromide, with tin(IV) chloride.[1]

Experimental Protocol: Grignard Synthesis
This protocol is adapted from a procedure published in Organic Syntheses.[3]

Materials:

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether

Bromine (as initiator)

Tin(IV) chloride (SnCl₄)

Ice
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10% Hydrochloric acid

Dry ammonia (optional, for purification)

Procedure:

Preparation of Grignard Reagent: In a three-necked flask equipped with a reflux condenser,

stirrer, and dropping funnel, place magnesium turnings. A solution of ethyl bromide in

absolute ether is prepared. A small amount of this solution, mixed with a few drops of

bromine to initiate the reaction, is added to the magnesium. Once the reaction starts, the

remaining ethyl bromide solution is added dropwise to maintain a steady reflux.

Reaction with Tin(IV) Chloride: After the formation of the Grignard reagent is complete, the

flask is cooled in an ice bath. Tin(IV) chloride is then added dropwise with vigorous stirring.

Reaction Completion and Ether Removal: The mixture is heated at reflux for one hour. The

condenser is then set for distillation, and the ether is removed by heating with a steam bath.

This step is crucial to allow the reaction temperature to increase.

Work-up: The reaction flask is cooled again in an ice bath. The previously collected ether is

returned to the flask, followed by the slow addition of ice water and then ice-cold 10%

hydrochloric acid to decompose the reaction complex.

Extraction and Purification: The ethereal layer containing the product is separated. For

removal of any triethyltin halide impurities, the dried ethereal solution can be treated with dry

ammonia, followed by filtration.

Distillation: The ether is removed by distillation, and the tetraethyltin is then purified by

vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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